83902-02-7(2-(Bromomethyl)-1,3-dimethylbenzene)

2-(Bromomethyl)-1,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

- 2-(Bromomethyl)-1,3-dimethylbenzene
- 2,6-Dimethylbenzyl bromide
- 2-(Bromomethyl)-1,3-dimethylbenzene (ACI)
- MFCD03844742
- 2,6-Dimethylbenzylbromide
- AM20050092
- EN300-226632
- 2-Bromomethyl-1,3-dimethylbenzene
- SCHEMBL1072053
- SY102337
- CS-W005239
- AKOS005145532
- DS-1240
- 83902-02-7
- CK1003
- 2-Bromomethyl-1,3-dimethyl-benzene
- PSRARXVEBZQEML-UHFFFAOYSA-N
- FT-0648055
- Benzene, 2-(bromomethyl)-1,3-dimethyl-
- DTXSID90552720
- DB-075986
- 2-(Bromomethyl)-1,3-dimethylbenzene;
- DTXCID20503503
- MDL： MFCD03844742
- Inchi： 1S/C9H11Br/c1-7-4-3-5-8(2)9(7)6-10/h3-5H,6H2,1-2H3
- InChI Key： PSRARXVEBZQEML-UHFFFAOYSA-N
- SMILES： BrCC1C(C)=CC=CC=1C

Computed Properties

Exact Mass: 198.00400
Monoisotopic Mass: 198.00441g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 90.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 0Å²

Experimental Properties

Color/Form: No data available
Density: 1.3±0.1 g/cm3
Melting Point: 37-40°C
Boiling Point: 237.8±9.0 °C at 760 mmHg
Flash Point: 103.5±11.8 °C
Refractive Index: 1.554
PSA: 0.00000
LogP: 3.19830

2-(Bromomethyl)-1,3-dimethylbenzene Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Storage Condition：Store long-term at 2-8°C

2-(Bromomethyl)-1,3-dimethylbenzene Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-(Bromomethyl)-1,3-dimethylbenzene PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	D476733-500mg	2,6-Dimethylbenzyl bromide	83902-02-7		500mg	$ 64.00	2023-09-07
eNovation Chemicals LLC	D541466-100g	2,6-Dimethylbenzyl bromide	83902-02-7	97%	100g	$1400	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1062787-10g	2-(Bromomethyl)-1,3-dimethylbenzene	83902-02-7	98%	10g	￥331.00	2024-07-28
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTYC1629-10G	2-(bromomethyl)-1,3-dimethylbenzene	83902-02-7	97%	10g	￥ 435.00	2023-04-13
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD35062-250mg	2-(Bromomethyl)-1,3-dimethylbenzene	83902-02-7	97%	250mg	￥26.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD35062-25g	2-(Bromomethyl)-1,3-dimethylbenzene	83902-02-7	97%	25g	￥532.0	2024-04-18
abcr	AB290914-5 g	2,6-Dimethylbenzylbromide, 97%; .	83902-02-7	97%	5g	€109.30	2023-06-21
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY102337-25g	2,6-Dimethylbenzyl Bromide	83902-02-7	≥95%	25g	¥527.0	2023-09-15
Enamine	EN300-226632-0.5g	2-(bromomethyl)-1,3-dimethylbenzene	83902-02-7	95%	0.5g	$28.0	2024-06-20
Enamine	EN300-226632-0.25g	2-(bromomethyl)-1,3-dimethylbenzene	83902-02-7	95%	0.25g	$19.0	2024-06-20

2-(Bromomethyl)-1,3-dimethylbenzene Production Method

Synthetic Circuit 1

632-46-2

83902-02-7

Reaction Conditions

1.1 Reagents: Borane Solvents: Tetrahydrofuran ; 0 °C; 3 h, rt
2.1 Reagents: Phosphorus tribromide Solvents: Dichloromethane ; 0 °C; 1 h, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 6 - 7, rt

Reference

Discovery, synthesis and anti-atherosclerotic activities of a novel selective sphingomyelin synthase 2 inhibitor

Li, Yali; et al, European Journal of Medicinal Chemistry, 2019, 163, 864-882

Synthetic Circuit 2

62285-58-9

83902-02-7

Reaction Conditions

1.1 Reagents: Phosphorus tribromide Solvents: Dichloromethane ; 0 °C; 4 h, 0 °C → 25 °C

Reference

Synthesis and resolution of DL-phenylalanine analogues

Liu, Jinchun; et al, Nanjing Yike Daxue Xuebao, 2013, 33(3), 412-415

Synthetic Circuit 3

62285-58-9

83902-02-7

Reaction Conditions

1.1 Reagents: Phosphorus tribromide ; 0 °C; 1 - 2 h, 0 °C; 4 - 8 h, rt

Reference

Synthesis, biological evaluation, and molecular modeling investigation of chiral 2-(4-chloro-phenoxy)-3-phenyl-propanoic acid derivatives with PPARα and PPARγ agonist activity

Fracchiolla, Giuseppe; et al, Bioorganic & Medicinal Chemistry, 2008, 16(21), 9498-9510

Synthetic Circuit 4

104308-11-4

83902-02-7

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
2.1 Reagents: Hydrogen bromide Solvents: Water

Reference

Solvolysis of 2-substituted-9-(ortho-substituted phenylmethyl)fluoren-9-yltrimethylammonium ions in various solvents. The effect of steric crowding on alkene formation

Smith, Peter James; et al, Canadian Journal of Chemistry, 1986, 64(6), 1060-71

2-(Bromomethyl)-1,3-dimethylbenzene Raw materials

2-(Bromomethyl)-1,3-dimethylbenzene Preparation Products

2-(Bromomethyl)-1,3-dimethylbenzene (83902-02-7)

2-(Bromomethyl)-1,3-dimethylbenzene Related Literature

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Cas no 83902-02-7 (2-(Bromomethyl)-1,3-dimethylbenzene)

2-(Bromomethyl)-1,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-(Bromomethyl)-1,3-dimethylbenzene Security Information

2-(Bromomethyl)-1,3-dimethylbenzene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-(Bromomethyl)-1,3-dimethylbenzene PricePrice >>

2-(Bromomethyl)-1,3-dimethylbenzene Production Method

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

2-(Bromomethyl)-1,3-dimethylbenzene Raw materials

2-(Bromomethyl)-1,3-dimethylbenzene Preparation Products

2-(Bromomethyl)-1,3-dimethylbenzene Related Literature

Related Categories

83902-02-7 (2-(Bromomethyl)-1,3-dimethylbenzene) Related Products